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Compound of Interest

Compound Name: 6-Fluoroisatoic anhydride

Cat. No.: B1304262 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 6-Fluoroisatoic anhydride, ensuring the

well-being of laboratory personnel and compliance with safety standards.

Chemical Identifier:

Name: 6-Fluoroisatoic anhydride

CAS Number: 78755-94-9

Molecular Formula: C₈H₄FNO₃

Hazard Summary: 6-Fluoroisatoic anhydride is classified as a hazardous substance. It is

crucial to handle this compound with care, adhering to the safety protocols outlined below.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[1]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation.[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural, step-by-step guidance for the safe handling of 6-
Fluoroisatoic anhydride in a laboratory setting.

1. Engineering Controls:

Always handle 6-Fluoroisatoic anhydride in a well-ventilated area.[1]

A certified chemical fume hood is mandatory for all weighing and transfer operations to

minimize inhalation exposure.

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[3][4]

2. Personal Protective Equipment (PPE): The selection and proper use of PPE are critical to

prevent direct contact with the chemical.
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PPE Category Specification Rationale

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and

irritation.[2] Gloves must be

inspected before use and

removed using the proper

technique to avoid

contaminating hands.[2]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against dust

particles and splashes,

preventing serious eye

irritation.[1][5]

Body Protection

A flame-retardant and

antistatic protective laboratory

coat or coveralls.

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter.

Required when engineering

controls are insufficient or

during spill clean-up to prevent

respiratory irritation.[3][6]

3. Handling and Storage:

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling the compound.[1]

Avoid contact with skin and eyes.[3]

Take off contaminated clothing and wash it before reuse.[1][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]
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Store in a locked-up area.[1]

Keep away from strong oxidizing agents, strong acids, and strong bases.[2][3]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 6-Fluoroisatoic anhydride and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: All unused 6-Fluoroisatoic anhydride and grossly contaminated materials

(e.g., weigh boats, disposable spatulas) should be collected in a designated, labeled, and

sealed hazardous waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a separate, clearly labeled hazardous waste bag.

Liquid Waste: Solutions containing 6-Fluoroisatoic anhydride should be collected in a

designated, labeled, and sealed hazardous waste container for liquids. Do not empty into

drains.[2][3][4][7]

2. Disposal Method:

All waste containing 6-Fluoroisatoic anhydride must be disposed of as hazardous waste.

Engage a licensed chemical waste disposal company to handle the collection and disposal

of the waste.[2]

Disposal should be carried out in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Always adhere to all federal, state, and local environmental regulations regarding chemical

waste disposal.[2]

3. Spill Management:
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In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.

Contain the spill and then collect the material using a wet-brushing technique or a vacuum

cleaner with a HEPA filter.[2] Place the collected material in a suitable container for disposal.

Do not allow the product to enter drains.[2][3]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 6-Fluoroisatoic
anhydride from preparation to disposal.
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Caption: Workflow for Safe Handling of 6-Fluoroisatoic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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